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Compound of Interest

Compound Name: Antibacterial agent 149

Cat. No.: B12384964 Get Quote

Essential Safety and Handling Guide: Antibacterial
Agent 149
Disclaimer: The following guide is a template developed using Ciprofloxacin as a representative

compound for "Antibacterial Agent 149." This information is for illustrative purposes. You must

consult the Safety Data Sheet (SDS) and other official documentation accompanying your

specific agent to ensure safe handling and disposal.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Antibacterial Agent 149. It includes

procedural, step-by-step guidance for safe operations and disposal.

Physical and Chemical Properties
Properly identifying the physical and chemical properties of a compound is the first step in safe

handling. The following table summarizes key data for Ciprofloxacin, the stand-in for

Antibacterial Agent 149.
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Property Value Citations

Molecular Formula C₁₇H₁₈FN₃O₃ [1]

Molecular Weight 331.4 g/mol [1][2]

Appearance
Faintly yellowish to light yellow

crystalline substance
[1][2]

Melting Point 313–315°C [3]

Water Solubility
Approximately 30,000 mg/L at

20°C
[4]

Elimination Half-Life Approximately 4-6 hours [1][2]

Personal Protective Equipment (PPE)
When handling Antibacterial Agent 149, a comprehensive PPE strategy is crucial to minimize

exposure. The following equipment is mandatory:

Eye Protection: Safety glasses or goggles should be worn at all times.[5]

Hand Protection: Impervious gloves, such as nitrile or low-protein, powder-free latex, are

required. If you have a latex allergy, use nitrile gloves. Consider double gloving for added

protection.[5][6]

Body Protection: A lab coat, disposable coveralls, or a uniform should be worn to protect the

skin.[5][6]

Respiratory Protection: If there is a risk of generating dust or aerosols, and the Occupational

Exposure Limit (OEL) is exceeded, a suitable particulate respirator is necessary.[5][6]

Operational and Handling Protocols
Adherence to standardized handling and storage protocols is essential for laboratory safety.

Handling
Avoid contact with eyes, skin, and clothing.[5]
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Prevent the generation of dust and aerosols.[6]

Wash hands thoroughly after handling the agent.[5]

Do not eat, drink, or smoke in areas where the agent is handled.

Storage
Store in the original, tightly sealed container.[7]

Keep in a cool, dark place, ideally at room temperature between 20 to 25 degrees Celsius

(68 to 77 degrees Fahrenheit), unless otherwise specified.[7]

Avoid exposure to extreme temperatures and moisture.[7]

Ensure the storage area is secure and inaccessible to unauthorized personnel.

Emergency Procedures: Accidental Spill
In the event of a spill, immediate and correct action is critical to contain the agent and prevent

exposure.
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Immediate Actions

Don PPE

Spill Cleanup

Disposal

Evacuate Immediate Area

Alert Colleagues and Supervisor

Isolate the Spill Area

Don Double Nitrile Gloves

Wear Safety Goggles

Ensure Lab Coat is Secure

Don Respirator (if powder spill)

Contain Spill with Absorbent Material

Dampen Powder with Water to Prevent Dust

If powder

Collect Material with Non-Sparking Tools

If liquid

Decontaminate Spill Area

Place Waste in a Labeled, Sealed Bag

Dispose as Hazardous Chemical Waste

Click to download full resolution via product page

Caption: Workflow for handling an accidental spill of Antibacterial Agent 149.
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Disposal Plan
Proper disposal of Antibacterial Agent 149 and associated waste is critical to prevent

environmental contamination and potential health risks.

Unused Agent: Unused or expired stock solutions of the agent should be treated as

hazardous chemical waste.[8] They should be collected in an approved, sealed, and clearly

labeled container for chemical waste.[5][8]

Contaminated Materials: All materials that have come into contact with the agent, such as

pipette tips, gloves, and paper towels, should be disposed of as hazardous chemical waste.

Place these items in a designated, sealed waste container.[5]

General Guidelines: Do not dispose of the agent or contaminated materials in the regular

trash or down the drain.[9] Follow all institutional, local, and national regulations for

hazardous waste disposal.[5][8] Some communities offer drug take-back programs for the

disposal of unused medications.[9][10]

Health Hazards and Toxicology
Understanding the potential health effects is crucial for risk assessment and prevention.

Primary Routes of Exposure: Inhalation, ingestion, skin contact, and eye contact.

Potential Health Effects:

Acute: May cause gastrointestinal issues such as nausea and diarrhea. Central nervous

system effects like dizziness have also been reported.[11][12] Allergic reactions are

possible.[13]

Chronic: Prolonged or repeated exposure may lead to more severe health issues.

Fluoroquinolones have been associated with tendon problems, nerve damage, and in rare

cases, liver injury.[11][14]

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.[5]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[5]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate

medical attention.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[5]

Mechanism of Action
Target: Antibacterial Agent 149, like other fluoroquinolones, targets bacterial enzymes

essential for DNA replication.[1]

Action: It inhibits DNA gyrase (a type II topoisomerase) and topoisomerase IV. These

enzymes are necessary for separating bacterial DNA, which is a critical step in cell division.

[1][2] By inhibiting these enzymes, the agent blocks bacterial DNA replication, transcription,

repair, and recombination, ultimately leading to bacterial cell death.[2]

Antibacterial Agent 149

DNA Gyraseinhibits

Topoisomerase IV

inhibits Bacterial DNA Replication

required for

required for Bacterial Cell Deathinhibition leads to

Click to download full resolution via product page

Caption: Inhibition of bacterial DNA replication by Antibacterial Agent 149.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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